Propylene

Specification

• Description: Propylene is a colorless gas with a faint petroleum like odor. It is shipped as a liquefied gas under its own vapor pressure. For transportation it may be stenched. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used to make other chemicals. Can cause explosion.; Propene is an alkene that is propane with a double bond at position 1. It has a role as a refrigerant and a xenobiotic. It is an alkene and a gas molecular entity.
• CAS No.: 115-07-1
• Molecular Formula: C3H6; CH2CHCH3; CH3CHCH2; C3H6
• Molecular Weight: 42.08 g/mol
• IUPAC Name: prop-1-ene
• Standard InChI: InChI=1S/C3H6/c1-3-2/h3H,1H2,2H3
• Standard InChI Key: QQONPFPTGQHPMA-UHFFFAOYSA-N
• Impurities: Contaminants are propane, ethane, carbon dioxide.; Polymerization grade propylene typically contains the following impurities (ppm max): saturates (200), butylene (20), ethylene (20), methylacetylene (10), oxygen (10), butadiene (5), propadiene (5), carbon monoxide (5), carbon dioxide (5), water (5), hydrogen (5), and methanol (5).
• SMILES: CC=C
• Canonical SMILES: CC=C
• Boiling Point: -53.9 °F at 760 mm Hg (NTP, 1992); -48.0 °C; -47.68 °C; -48 °C; -53.9°F
• Colorform: Colorless gas
• Flash Point: -162 °F (NTP, 1992); -162 °F (-108 °C); Flammable gas; -162°F
• Melting Point: -301.4 °F (NTP, 1992); -185.0 °C; -185.30 °C; -185 °C; -301.4°F